Cas no 1310404-47-7 ((3-methyl-1H-indazol-7-yl)boronic acid)

• Product Name: (3-methyl-1H-indazol-7-yl)boronic acid
• CAS No: 1310404-47-7
• MF: C₈H₉BN₂O₂
• MW: 175.980261564255
• MDL: MFCD12028649
• CID: 4456843
• PubChem ID: 44119484
• Update Time: 2025-10-18

(3-methyl-1H-indazol-7-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

• 3-Methyl-1H-indazole-7-boronic acid
• (3-methyl-1H-indazol-7-yl)boronic acid
• DTXSID601260685
• AKOS006315278
• (3-methyl-2H-indazol-7-yl)boronic acid
• SY097660
• AS-34499
• PB23971
• 3-METHYL-1H-INDAZOL-7-YLBORONIC ACID
• MFCD12028649
• 1310404-47-7
• (3-METHYL-1H-INDAZOL-7-YL)BORONICACID
• DB-097274
• CS-0053361
• Boronic acid, B-(3-methyl-1H-indazol-7-yl)-

• MDL： MFCD12028649
• Inchi： 1S/C8H9BN2O2/c1-5-6-3-2-4-7(9(12)13)8(6)11-10-5/h2-4,12-13H,1H3,(H,10,11)
• InChI Key： NOECVYNEVSUQPU-UHFFFAOYSA-N
• SMILES： OB(C1=CC=CC2=C(C)NN=C21)O

Computed Properties

• Exact Mass: 176.0757077g/mol
• Monoisotopic Mass: 176.0757077g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.1Ų

Experimental Properties

• Color/Form: Not available
• Density: 1.4±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 452.3±37.0 °C at 760 mmHg
• Flash Point: 227.3±26.5 °C
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

(3-methyl-1H-indazol-7-yl)boronic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles

Additional information on (3-methyl-1H-indazol-7-yl)boronic acid

Recent Advances in the Application of (3-methyl-1H-indazol-7-yl)boronic acid (CAS: 1310404-47-7) in Chemical Biology and Pharmaceutical Research

The compound (3-methyl-1H-indazol-7-yl)boronic acid (CAS: 1310404-47-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This boronic acid derivative serves as a crucial building block in the synthesis of various bioactive molecules, particularly in the development of kinase inhibitors and proteasome inhibitors. Recent studies have highlighted its role in facilitating Suzuki-Miyaura cross-coupling reactions, which are pivotal for constructing complex heterocyclic scaffolds found in many therapeutic agents.

One of the most notable applications of (3-methyl-1H-indazol-7-yl)boronic acid is its incorporation into the design of Bruton's tyrosine kinase (BTK) inhibitors. BTK plays a critical role in B-cell receptor signaling, making it a promising target for treating autoimmune diseases and B-cell malignancies. Researchers have utilized this boronic acid derivative to enhance the binding affinity and selectivity of BTK inhibitors, leading to improved pharmacokinetic properties and reduced off-target effects. Recent preclinical studies have demonstrated the efficacy of these inhibitors in models of rheumatoid arthritis and chronic lymphocytic leukemia.

In addition to its role in kinase inhibition, (3-methyl-1H-indazol-7-yl)boronic acid has been employed in the development of proteasome inhibitors. The proteasome is a key component of the ubiquitin-proteasome system, and its inhibition has proven effective in treating multiple myeloma and other hematological malignancies. By incorporating this boronic acid moiety into proteasome inhibitors, researchers have achieved enhanced binding to the proteasome's active site, resulting in compounds with superior potency and stability. Clinical trials are currently underway to evaluate the safety and efficacy of these next-generation proteasome inhibitors.

Recent advancements in synthetic methodologies have further expanded the utility of (3-methyl-1H-indazol-7-yl)boronic acid. Novel catalytic systems and reaction conditions have been developed to improve the efficiency and yield of Suzuki-Miyaura cross-coupling reactions involving this compound. These innovations have enabled the rapid assembly of diverse indazole-containing structures, which are prevalent in many pharmacologically active molecules. Furthermore, computational modeling and structure-activity relationship (SAR) studies have provided valuable insights into the optimal positioning of the boronic acid group for maximal biological activity.

The pharmaceutical industry has also recognized the potential of (3-methyl-1H-indazol-7-yl)boronic acid as a key intermediate in the production of targeted therapies. Several drug candidates featuring this moiety are currently in various stages of clinical development, with promising results in early-phase trials. The ability of this compound to serve as a versatile pharmacophore underscores its importance in modern drug design and highlights the ongoing need for innovative synthetic approaches to access its derivatives.

In conclusion, (3-methyl-1H-indazol-7-yl)boronic acid (CAS: 1310404-47-7) represents a valuable tool in chemical biology and pharmaceutical research. Its applications in the development of kinase inhibitors, proteasome inhibitors, and other therapeutic agents demonstrate its broad utility and potential for addressing unmet medical needs. Continued research into its synthetic accessibility and biological activity will likely yield further breakthroughs in drug discovery and development.